Cas no 2098028-02-3 (1-(Non-2-yn-1-yl)cyclopentan-1-ol)

• Product Name: 1-(Non-2-yn-1-yl)cyclopentan-1-ol
• CAS No: 2098028-02-3
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 5049832
• Update Time: 2025-06-11

1-(Non-2-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(non-2-yn-1-yl)cyclopentan-1-ol
• 1-non-2-ynylcyclopentan-1-ol
• 1-(Non-2-yn-1-yl)cyclopentan-1-ol

• Inchi： 1S/C14H24O/c1-2-3-4-5-6-7-8-11-14(15)12-9-10-13-14/h15H,2-6,9-13H2,1H3
• InChI Key： YXIUYJVTWYEQOD-UHFFFAOYSA-N
• SMILES： OC1(CC#CCCCCCC)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(Non-2-yn-1-yl)cyclopentan-1-ol

1-(Non-2-yn-1-yl)cyclopentan-1-ol: A Comprehensive Overview

1-(Non-2-yn-1-yl)cyclopentan-1-ol (CAS No. 2098028-02-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in pharmaceutical and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-(Non-2-yn-1-yl)cyclopentan-1-ol.

The molecular formula of 1-(Non-2-yn-1-yl)cyclopentan-1-ol is C₁₄H₂₂O, and its molecular weight is approximately 206.33 g/mol. The compound features a cyclopentane ring with a hydroxyl group attached at the 1-position and a terminal alkyne group (non-2-yne) attached to the same carbon. This combination of functional groups imparts unique chemical properties that make it an interesting candidate for various applications.

In terms of physical properties, 1-(Non-2-yn-1-yl)cyclopentan-1-ol is a colorless liquid at room temperature with a boiling point of around 85°C at reduced pressure. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in organic synthesis and as a building block in the development of more complex molecules.

The synthesis of 1-(Non-2-yn-1-yl)cyclopentan-1-ol has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 1-bromocyclopentanol with nonynyl lithium in an inert atmosphere. This method yields high purity products with good yields, making it a preferred choice for large-scale production. Another notable method involves the palladium-catalyzed coupling reaction between cyclopentanone and nonynyl Grignard reagent, followed by reduction to form the final product.

In recent years, 1-(Non-2-yne)-containing compounds have gained significant attention due to their potential applications in medicinal chemistry. The presence of the alkyne group allows for click chemistry reactions, which are widely used in the synthesis of bioconjugates and drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(Non-2-yne)-containing compounds can be effectively used to functionalize nanoparticles for targeted drug delivery.

Beyond medicinal applications, 1-(Non-2-yne)-containing compounds have also shown promise in materials science. Research conducted at the University of California, Berkeley, explored the use of these compounds as precursors for the synthesis of advanced polymers with tunable mechanical properties. The ability to control the polymerization process through click chemistry reactions opens up new possibilities for developing materials with specific functionalities.

The biological activity of 1-(Non-2-yne)-containing compounds has also been investigated. A study published in Bioorganic & Medicinal Chemistry Letters reported that these compounds exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1-(Non-2-yne)-containing compounds could be developed into novel therapeutic agents for treating inflammatory diseases.

In conclusion, 1-(Non-2-yne)-containing compounds like 1-(Non-2-yne)-cyclopentanols represent a class of molecules with diverse applications in organic synthesis, medicinal chemistry, and materials science. Their unique chemical properties and versatile reactivity make them valuable tools for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize synthetic methods, these compounds are likely to play an increasingly important role in various scientific fields.